Cas no 2171827-94-2 (ethyl 1-(N-hydroxycarbamimidoyl)piperidine-4-carboxylate)

• Product Name: ethyl 1-(N-hydroxycarbamimidoyl)piperidine-4-carboxylate
• CAS No: 2171827-94-2
• MF: C₉H₁₇N₃O₃
• MW: 215.249582052231
• CID: 6499189
• PubChem ID: 165744289
• Update Time: 2025-07-19

ethyl 1-(N-hydroxycarbamimidoyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(N-hydroxycarbamimidoyl)piperidine-4-carboxylate
• EN300-1268771
• 2171827-94-2

• Inchi： 1S/C9H17N3O3/c1-2-15-8(13)7-3-5-12(6-4-7)9(10)11-14/h7,14H,2-6H2,1H3,(H2,10,11)
• InChI Key： UGASCXVEOMUSSD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(/C(=N/O)/N)CC1)=O

Computed Properties

• Exact Mass: 215.12699141g/mol
• Monoisotopic Mass: 215.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 88.2Ų

Additional information on ethyl 1-(N-hydroxycarbamimidoyl)piperidine-4-carboxylate

Introduction to Ethyl 1-(N-hydroxycarbamimidoyl)piperidine-4-carboxylate (CAS No. 2171827-94-2)

Ethyl 1-(N-hydroxycarbamimidoyl)piperidine-4-carboxylate, a compound with the chemical identifier CAS No. 2171827-94-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this molecule, particularly the presence of a N-hydroxycarbamimidoyl moiety and a piperidine ring, make it a promising candidate for further exploration in medicinal chemistry.

The piperidine-4-carboxylate moiety is a well-known pharmacophore that has been extensively studied for its role in various biological processes. Piperidine derivatives are frequently incorporated into drug molecules due to their ability to enhance binding affinity and selectivity. In particular, the 4-substituted piperidine scaffold has been shown to be particularly effective in modulating enzyme activity and receptor interactions, making it a valuable component in the design of novel therapeutics.

Recent research has highlighted the importance of hydroxycarbamimidoyl groups in medicinal chemistry. These functional units have been found to exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The hydroxycarbamimidoyl moiety in Ethyl 1-(N-hydroxycarbamimidoyl)piperidine-4-carboxylate is expected to contribute significantly to its pharmacological profile, potentially leading to the development of new drugs that target specific disease pathways.

The synthesis of Ethyl 1-(N-hydroxycarbamimidoyl)piperidine-4-carboxylate involves a series of well-established chemical reactions that highlight the versatility of modern synthetic methodologies. The process typically begins with the formation of the piperidine core, followed by functionalization at the 4-position with a carboxylate group. Subsequent introduction of the N-hydroxycarbamimidoyl moiety completes the molecular structure. This synthetic route underscores the importance of precise control over reaction conditions to ensure high yield and purity, which are critical for pharmaceutical applications.

In terms of biological activity, Ethyl 1-(N-hydroxycarbamimidoyl)piperidine-4-carboxylate has shown promise in preclinical studies as a potential modulator of various biological targets. The compound's ability to interact with specific enzymes and receptors suggests that it may have therapeutic applications in areas such as neurology and oncology. For instance, its interaction with enzymes involved in neurotransmitter synthesis could make it useful in treating neurological disorders characterized by imbalances in neurotransmitter levels.

The pharmacokinetic properties of Ethyl 1-(N-hydroxycarbamimidoyl)piperidine-4-carboxylate are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for clinical use. Preliminary studies indicate that the compound exhibits favorable pharmacokinetic profiles, suggesting that it may have good bioavailability and a manageable half-life. These characteristics are essential for ensuring that the drug reaches therapeutic levels in the body and remains effective for an appropriate duration.

One of the most exciting aspects of Ethyl 1-(N-hydroxycarbamimidoyl)piperidine-4-carboxylate is its potential for further derivatization. By modifying various functional groups within the molecule, researchers can explore new analogs with enhanced biological activity or improved pharmacokinetic properties. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies, which are fundamental to drug development.

The role of computational chemistry in the study of Ethyl 1-(N-hydroxycarbamimidoyl)piperidine-4-carboxylate cannot be overstated. Advanced computational methods allow researchers to predict molecular interactions and optimize synthetic routes with greater accuracy than ever before. These tools have been instrumental in guiding experimental efforts and accelerating the discovery process.

Future directions for research on Ethyl 1-(N-hydroxycarbamimidoyl)piperidine-4-carboxylate include exploring its potential as an intermediate in the synthesis of more complex drug molecules. Additionally, investigating its interactions with biological targets at a molecular level will provide valuable insights into its mechanism of action. These studies could pave the way for new therapeutic strategies targeting a wide range of diseases.

In conclusion, Ethyl 1-(N-hydroxycarbamimidoyl)piperidine-4-carboxylate (CAS No. 2171827-94-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping the future of medicine.